Cas no 2006277-16-1 (Ethyl2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate)

• Product Name: Ethyl2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate
• CAS No: 2006277-16-1
• MF: C₁₄H₁₆F₂O₄
• MW: 286.271251678467
• MDL: MFCD29065896
• CID: 4633982
• Update Time: 2025-05-20

Ethyl2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate
• Ethyl2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate

• MDL： MFCD29065896
• Inchi： 1S/C14H16F2O4/c1-3-19-12(17)9-10-5-7-11(8-6-10)14(15,16)13(18)20-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： NSAKBZUXLLTHNJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC=C(CC(OCC)=O)C=C1)(F)F

Additional information on Ethyl2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate

Introduction to Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate (CAS No. 2006277-16-1)

Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate (CAS No. 2006277-16-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate is defined by a phenyl ring substituted with an ethoxy-acetyl group and a difluoroacetyl ester moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoroacetyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it an attractive feature for drug design.

Recent studies have focused on the synthesis and optimization of Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the difluoroacetyl ester moiety. For instance, a palladium-catalyzed cross-coupling reaction has been reported to yield high yields and excellent regioselectivity. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact of the process.

In terms of biological activity, Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate has shown promising results in various assays. Initial screening indicated that the compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. For example, it has been found to effectively inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. This finding suggests that the compound may have therapeutic potential in treating cognitive disorders.

Furthermore, preclinical studies have explored the pharmacokinetic properties of Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate. These studies have demonstrated that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it exhibits good oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication.

The safety profile of Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate has also been evaluated through toxicity studies. In vitro and in vivo assays have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its further development as a safe and effective therapeutic agent.

In addition to its potential therapeutic applications, Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate has been investigated for its utility as a research tool. Its unique chemical structure makes it an ideal candidate for studying enzyme inhibition mechanisms and developing structure-activity relationship (SAR) models. Researchers have used this compound to gain insights into the binding interactions between inhibitors and target enzymes, which can inform the design of more potent and selective inhibitors.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into the conformational flexibility and electronic properties of the molecule. These computational tools have helped optimize the design of derivatives with improved pharmacological properties.

In conclusion, Ethyl 2-[4-(2-Ethoxy-2-oxoethyl)phenyl]-2,2-difluoroacetate (CAS No. 2006277-16-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and good safety profile make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.